Cas no 75785-40-9 (3-Pentanone, 2,2-dimethyl-4-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 3-Pentanone, 2,2-dimethyl-4-(1H-1,2,4-triazol-1-yl)-
• CAS No: 75785-40-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 1776256
• Update Time: 2024-11-27

3-Pentanone, 2,2-dimethyl-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2,2-dimethyl-4-(1H-1,2,4-triazol-1-yl)-

• Inchi： 1S/C9H15N3O/c1-7(8(13)9(2,3)4)12-6-10-5-11-12/h5-7H,1-4H3
• InChI Key： BBDGFLMNXRMWPU-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)C(N1C=NC=N1)C

Computed Properties

• Exact Mass: 181.12165

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 291.5±42.0 °C(Predicted)
• PSA: 47.78
• pka: 2.03±0.11(Predicted)